Cas no 596-75-8 (Diethyl dibutylmalonate)

• Product Name: Diethyl dibutylmalonate
• CAS No: 596-75-8
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• MDL: MFCD00026842
• CID: 38656
• PubChem ID: 87567733
• Update Time: 2025-07-22

Diethyl dibutylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2-dibutylmalonate
• Diethyl dibutylmalonate
• Propanedioic acid, dibutyl-, diethyl ester
• diethyl 2,2-dibutylpropanedioate
• Dibutylmalonic Acid Diethyl Ester
• Dibutylpropanedioic acid diethyl ester
• DIETHYL DI-N-BUTYLMALONATE
• DIETHYL DIBUTYL MALONATE
• 8M1UZO3IFC
• Malonic acid, dibutyl-, diethyl ester
• Di-n-butylmalonic acid diethyl ester
• Propanedioic acid, 2,2-dibutyl-, 1,3-diethyl ester
• AK122310
• Diethyldibutylmalonate
• Diethyl=dibutylmalonate
• Diethyl 2,
• SCHEMBL723018
• Diethyl 2 pound not2-dibutylmalonate
• NSC 8913
• NS00034217
• NSC-8913
• AKOS005207043
• EINECS 209-890-7
• AS-14710
• MFCD00026842
• FT-0624685
• Diethyl2,2-dibutylmalonate
• NSC8913
• D1184
• UNII-8M1UZO3IFC
• WHKKUUPZLWUOIW-UHFFFAOYSA-N
• DIBUTYLMALONIC ACID DIETHYLESTER
• Q63395583
• 596-75-8
• CS-0103153
• dibutyl-malonic acid diethyl ester
• D89805
• DTXSID4060496
• Diethyl 2,2-dibutylmalonate #
• 1,3-diethyl 2,2-dibutylpropanedioate
• Malonic acid, dibutyl-, diethyl ester (8CI)
• DB-053439
• DTXCID7042649
• 209-890-7

• MDL： MFCD00026842
• Inchi： 1S/C15H28O4/c1-5-9-11-15(12-10-6-2,13(16)18-7-3)14(17)19-8-4/h5-12H2,1-4H3
• InChI Key： WHKKUUPZLWUOIW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCC)CCCC)=O
• BRN： 518421

Computed Properties

• Exact Mass: 272.19900
• Monoisotopic Mass: 272.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 0.9457
• Boiling Point: 142°C/8mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.432-1.434
• Stability/Shelf Life: Stable. Incompatible with bases, strong oxidizing agents. Combustible.
• PSA: 52.60000
• LogP: 3.47940
• Solubility: Not available

Diethyl dibutylmalonate Security Information

• Hazard Category Code： R22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R22
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl dibutylmalonate

Introduction to Diethyl Dibutylmalonate (CAS No. 596-75-8)

Diethyl dibutylmalonate, with the chemical formula C₁₁H₂₂O₄ and CAS number 596-75-8, is a versatile organic compound widely utilized in the chemical and pharmaceutical industries. This ester derivative of malonic acid is known for its unique structural properties and broad applicability in synthetic chemistry, polymer production, and as an intermediate in the synthesis of various bioactive molecules.

The compound is characterized by its two ethyl groups and two butyl groups attached to the malonic acid backbone. This specific arrangement imparts favorable solubility characteristics, making it an excellent solvent or reactant in organic synthesis. Its molecular structure also allows for easy modification, enabling chemists to tailor its reactivity for specific applications.

In recent years, Diethyl dibutylmalonate has garnered significant attention in the field of medicinal chemistry due to its role as a precursor in the synthesis of complex pharmaceutical intermediates. The compound's ability to undergo various reactions, such as esterification, condensation, and polymerization, makes it a valuable tool for developing new drugs and therapeutic agents.

One of the most compelling aspects of Diethyl dibutylmalonate is its utility in the production of polymers and resins. Its long alkyl chains contribute to its plasticizing properties, enhancing the flexibility and durability of materials derived from it. This has led to its incorporation into coatings, adhesives, and even specialty plastics where high performance is required.

Recent research has highlighted the potential of Diethyl dibutylmalonate in drug development. For instance, studies have demonstrated its effectiveness as a chiral auxiliary in asymmetric synthesis, facilitating the production of enantiomerically pure compounds that are crucial for many modern pharmaceuticals. Additionally, its derivatives have been explored as inhibitors in enzyme-driven pathways, offering promising leads for treating various diseases.

The compound's role in bioconjugation chemistry has also been increasingly recognized. By serving as a linker molecule, Diethyl dibutylmalonate enables the attachment of biomolecules such as peptides and proteins to other substrates. This capability is particularly valuable in diagnostic applications and targeted drug delivery systems.

The synthesis of Diethyl dibutylmalonate typically involves the reaction of butyl bromide with malonic acid diethyl ester under controlled conditions. Advances in catalytic systems have improved the efficiency and yield of this process, making it more sustainable and cost-effective. These improvements align with global trends toward greener chemistry practices.

In industrial settings, Diethyl dibutylmalonate is often used as a building block for more complex molecules. Its reactivity allows for seamless integration into larger synthetic pathways, reducing the number of intermediate steps required. This streamlining not only saves time but also minimizes waste, enhancing overall process economics.

The compound's stability under various conditions makes it suitable for a wide range of applications. Whether used in laboratory-scale organic synthesis or large-scale industrial processes, Diethyl dibutylmalonate maintains its integrity, ensuring consistent performance across different scenarios.

As research continues to uncover new applications for Diethyl dibutylmalonate, its importance in both academic and industrial settings is likely to grow. The ongoing development of novel synthetic methodologies further underscores its significance as a versatile chemical intermediate.